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Compound of Interest

Compound Name: cis-6-Nonenyl Acetate

CAS No.: 76238-22-7

Cat. No.: B1587849

Get Quote

Target Compound:cis-6-Nonenyl Acetate (CAS: 76238-22-7) Precursor:cis-6-Nonenol (CAS:

35854-86-5) Application: Fragrance & Flavor Chemistry (Green/Melon/Cucumber notes)

Part 1: Core Directive & Scientific Rationale
Introduction
cis-6-Nonenyl acetate is a high-value impact chemical in the fragrance industry, prized for its

"violet leaf," "cucumber," and "honeydew melon" olfactive profile. Unlike simple esters, the

commercial value of this molecule relies entirely on the retention of the cis-(Z)-alkene

geometry. Isomerization to the trans-(E)-isomer or migration of the double bond results in a loss

of the characteristic "green" vibrance and introduces off-notes.

This protocol details a Steglich-type esterification variant utilizing Acetic Anhydride (

) catalyzed by 4-Dimethylaminopyridine (DMAP). While standard acid-catalyzed Fischer
esterification is possible, it is avoided here due to the risk of acid-mediated double-bond
migration at elevated temperatures. The DMAP-catalyzed route proceeds under mild conditions
(0°C to Room Temperature), ensuring >99% retention of stereochemistry.
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Mechanistic Insight: The DMAP Turbocharger
The reaction does not proceed via direct attack of the alcohol on acetic anhydride, which is

kinetically slow. Instead, it leverages a nucleophilic catalytic cycle:

Activation: DMAP attacks

to form a highly reactive N-acetylpyridinium acetate ion pair. This intermediate is significantly
more electrophilic than the anhydride itself.

Transfer: The alcohol (cis-6-nonenol) attacks the acetyl group of the N-acetylpyridinium

species.

Regeneration: Acetate acts as a base to deprotonate the intermediate, releasing the ester

and regenerating DMAP.

Part 2: Detailed Experimental Protocol
Materials & Equipment[1][2]

Reactants:

cis-6-Nonenol (>95% purity): 14.2 g (100 mmol)

Acetic Anhydride (

): 15.3 g (150 mmol, 1.5 eq)

Pyridine (Anhydrous): 15.8 g (200 mmol, 2.0 eq)

DMAP (Catalyst): 0.61 g (5 mmol, 5 mol%)

Solvent: Dichloromethane (DCM), anhydrous (100 mL). Note: Can be run neat if solvent

reduction is required, but DCM improves thermal control.

Equipment: 3-neck round bottom flask (250 mL), addition funnel, nitrogen atmosphere, ice-

water bath.

Step-by-Step Methodology
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1. Reaction Setup
Flame-dry the 250 mL 3-neck flask and flush with Nitrogen (

).

Charge the flask with cis-6-Nonenol (14.2 g), Pyridine (15.8 g), and DMAP (0.61 g) dissolved

in DCM (80 mL).

Cool the mixture to 0°C using an ice bath. Critical: Controlling the initial exotherm prevents

thermal isomerization.

2. Acetylation
Load Acetic Anhydride (15.3 g) into the addition funnel.

Add

dropwise over 20 minutes, maintaining internal temperature

.

Once addition is complete, remove the ice bath and allow the reaction to warm to Room

Temperature (20–25°C).

Stir for 3–4 hours.

Validation: Monitor by TLC (Hexane:EtOAc 9:1). The alcohol spot (

) should disappear; the ester spot (

) will appear.

3. "Odor-Safe" Workup
Fragrance Application Note: Even trace amounts of pyridine leave a "fishy" off-note that ruins

the product. Standard water washes are insufficient.

Quench: Add 20 mL cold water to hydrolyze excess anhydride. Stir for 15 mins.
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Acid Wash (Crucial): Transfer to a separatory funnel. Wash the organic layer twice with 10%

HCl (50 mL).

Why: This converts Pyridine and DMAP into water-soluble hydrochloride salts (

), removing them from the organic phase.

Neutralization: Wash the organic layer once with Saturated Sodium Bicarbonate (

) to remove acetic acid byproducts.

Brine Wash: Wash once with saturated NaCl solution to dry the organic layer partially.

Drying: Dry over Anhydrous Magnesium Sulfate (

), filter, and concentrate under reduced pressure (Rotovap) at 30°C.

4. Purification
Perform Vacuum Distillation.

Pressure:[1] 0.1 – 0.5 mmHg.

Expected Boiling Point: ~62–65°C (at 0.1 mmHg).

Collect the main fraction. Discard the fore-run (solvent traces) and pot residue (polymerized

byproducts).

Part 3: Visualization & Data
Experimental Workflow Diagram
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Start: cis-6-Nonenol

Mix: Alcohol + Pyridine + DMAP
(in DCM, 0°C)

Reaction: Add Ac2O dropwise
(Warm to RT, 3h)

Activation

Quench: Add Water
(Hydrolyze excess Ac2O)

Completion

Acid Wash (10% HCl)
CRITICAL: Removes Pyridine/DMAP

Phase Sep

Base Wash (NaHCO3)
Removes Acetic Acid

Dry (MgSO4) & Distill
(0.1 mmHg, ~62°C)

Final Product:
cis-6-Nonenyl Acetate

Click to download full resolution via product page

Caption: Step-by-step synthesis workflow emphasizing the critical acid wash for olfactory purity.
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Quality Control Specifications
Parameter Specification Method

Appearance Colorless clear liquid Visual

Purity (GC) > 98.0% GC-FID / MS

Isomeric Purity > 99% cis-(Z) GC (Polar Column)

Refractive Index
1.432 – 1.438 (

)
Refractometer

Specific Gravity
0.886 – 0.892 (

)
Densitometer

Odor Melon, Cucumber, Violet Leaf Olfactory Panel

Part 4: Troubleshooting & Safety
Troubleshooting Guide

Issue: "Fishy" or amine-like odor.

Cause: Incomplete removal of Pyridine/DMAP.

Solution: Repeat the 10% HCl wash. For extremely stubborn cases, use a 5% Copper

Sulfate (

) wash, which complexes pyridine (turns blue) and keeps it in the aqueous phase.

Issue: Low Yield.

Cause: Wet reagents. Acetic anhydride hydrolyzes rapidly with water.

Solution: Ensure DCM and Pyridine are anhydrous.

Issue: Isomerization (Loss of "Green" note).

Cause: Overheating during distillation or acidic pot residue.
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Solution: Add a pinch of Sodium Bicarbonate to the distillation pot to neutralize trace acids

during heating. Keep pot temperature below 120°C.

Safety (SDS Highlights)
cis-6-Nonenol/Acetate: Irritant. Avoid inhalation.

Acetic Anhydride: Corrosive, lachrymator. Reacts violently with water.

Pyridine: Flammable, toxic, reproductive hazard. Handle in a fume hood.

DMAP: Highly toxic by absorption. Wear double nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: High-Fidelity Synthesis of cis-6-
Nonenyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587849/docs#application-note-high-fidelity-
synthesis-of-cis-6-nonenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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